Cas no 2003326-85-8 (2-Chloro-3-ethynylaniline)

• Product Name: 2-Chloro-3-ethynylaniline
• CAS No: 2003326-85-8
• MF: C₈H₆ClN
• MW: 151.592940807343
• CID: 5562160
• PubChem ID: 138675951
• Update Time: 2025-11-07

2-Chloro-3-ethynylaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-ethynylaniline
• 2003326-85-8
• EN300-4795514
• 2-Chloro-3-ethynylaniline

• Inchi： 1S/C8H6ClN/c1-2-6-4-3-5-7(10)8(6)9/h1,3-5H,10H2
• InChI Key： JLSINVDCBZUMEE-UHFFFAOYSA-N
• SMILES： ClC1C(C#C)=CC=CC=1N

Computed Properties

• Exact Mass: 151.0188769g/mol
• Monoisotopic Mass: 151.0188769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-Chloro-3-ethynylaniline

2-Chloro-3-Ethynylaniline: A Comprehensive Overview

2-Chloro-3-Ethynylaniline, also known by its CAS registry number CAS No. 2003326-85-8, is an organic compound with the molecular formula C9H7ClN. This compound belongs to the class of anilines, which are derivatives of benzene with an amino group (-NH2) attached. The presence of a chlorine atom at the second position and an ethynyl group (-C≡CH) at the third position on the benzene ring gives this compound its unique chemical properties and reactivity.

The synthesis of 2-Chloro-3-Ethynylaniline typically involves multi-step reactions, often starting from aniline derivatives. One common approach is through the chlorination of an appropriate aniline derivative followed by alkyne substitution. The exact synthetic pathway can vary depending on the desired regioselectivity and yield optimization. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have improved the efficiency and selectivity of these reactions.

2-Chloro-3-Ethynylaniline has garnered significant attention in the field of organic chemistry due to its potential applications in drug discovery and materials science. The compound's structure, featuring both electron-withdrawing (chlorine) and electron-donating (ethynyl) groups, makes it a versatile building block for constructing complex molecules. For instance, researchers have explored its use in synthesizing bioactive compounds with anti-cancer and anti-inflammatory properties.

In terms of physical properties, 2-Chloro-3-Ethynylaniline is typically a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its handling in laboratory settings. The compound's UV-vis spectrum shows strong absorption bands due to conjugation between the aromatic ring and the ethynyl group, making it useful in studies involving light absorption and energy transfer.

The reactivity of 2-Chloro-3-Ethynylaniline is influenced by the electronic effects of its substituents. The chlorine atom at position two acts as an electron-withdrawing group, activating certain positions on the benzene ring for electrophilic substitution reactions. Conversely, the ethynyl group at position three introduces electron-donating effects through resonance, which can influence nucleophilic aromatic substitution pathways.

Recent studies have highlighted the role of 2-Chloro-3-Ethynylaniline in click chemistry reactions, particularly in the formation of biaryl compounds via Sonogashira coupling. This reaction involves the coupling of terminal alkynes with aryl halides in the presence of palladium catalysts and has been widely used to construct complex molecular frameworks for pharmaceutical applications.

In addition to its chemical significance, CAS No. 2003326-85-8 has been studied for its potential in materials science. Researchers have investigated its use as a precursor for conducting polymers and organic semiconductors due to its ability to form extended conjugated systems when polymerized. These materials exhibit promising electronic properties for applications in flexible electronics and optoelectronic devices.

The biological activity of 2-Chloro-3-Ethynylaniline has also been a subject of recent research. Studies indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development. However, further research is required to fully understand its mechanism of action and toxicity profile.

In conclusion, 2-Chloro-3-Ethynylaniline, or CAS No. 2003326-85-8, is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a versatile building block in organic synthesis while offering promising opportunities in drug discovery and materials science. As research continues to uncover new aspects of this compound's properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.